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Compound of Interest

Compound Name: 2,2-Dibromobutane

Cat. No.: B14672450

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2,2-Dibromobutane, a
halogenated alkane utilized in various chemical syntheses. Due to its hazardous properties,
strict adherence to safety protocols is imperative to ensure the well-being of laboratory
personnel and the integrity of research.

Hazard Identification and Classification

2,2-Dibromobutane is classified as a hazardous substance with multiple risk factors. Itis a
highly flammable liquid and vapor that can cause skin and serious eye irritation.[1] Inhalation
may lead to respiratory tract irritation.[1]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
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A thorough understanding of the physical and chemical properties of 2,2-Dibromobutane is
fundamental to its safe handling and use in experimental procedures.

Property Value Source
Molecular Formula C4H8Br2 [2][3]
Molecular Weight 215.916 g/mol [2]
Appearance Colorless to yellow liquid [1]
Boiling Point 145 °C at 760 mmHg [2]
Melting Point -25.98 °C (estimate) [2]
Flash Point 26.1°C [2]
Density 1.784 g/cm3 [2]
Vapor Pressure 6.26 mmHg at 25°C [2]
Refractive Index 1.4990 [2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Type Specifications

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[4]

_ Chemical impermeable gloves.[4] Gloves must
Hand Protection ] )
be inspected prior to use.[4]

Skin and Body Protection Fire/flame resistant and impervious clothing.[4]

_ _ If exposure limits are exceeded or irritation is
Respiratory Protection _ _
experienced, use a full-face respirator.[4]

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize risks.

Handling:

Handle in a well-ventilated place.[4]

Avoid contact with skin and eyes.[1][4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools.[4]

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]

Prevent fire caused by electrostatic discharge steam.[4]

Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Store apart from foodstuff containers or incompatible materials.[4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[4]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Accidental Release and Firefighting Measures

Accidental Release:

» Evacuate personnel to safe areas.[4]

e Ensure adequate ventilation.[4]

* Remove all sources of ignition.[4]

» Use personal protective equipment.[4]

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

o Contain spillage, and then collect with non-combustible absorbent material, (e.g. sand, earth,
diatomaceous earth, vermiculite) and place in container for disposal according to local /
national regulations.

Firefighting:
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» Use dry chemical, carbon dioxide, or alcohol-resistant foam as suitable extinguishing media.

[4]
o Wear a self-contained breathing apparatus for firefighting if necessary.[4]

e Hazardous decomposition products formed under fire conditions include carbon oxides and
hydrogen bromide gas.[1]

Experimental Workflow for Handling 2,2-

Dibromobutane

The following diagram outlines a standard workflow for the safe handling of 2,2-
Dibromobutane in a laboratory setting.
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Safe Handling Workflow for 2,2-Dibromobutane
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Safe Handling Workflow for 2,2-Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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